For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to Lead Salicylate (B1505791)
This technical guide provides a comprehensive overview of lead salicylate, detailing its chemical properties, synthesis, applications, and toxicological profile. The information is intended for professionals in research and development who require in-depth technical data.
Chemical Identity and Properties
Lead salicylate, also known as lead(II) salicylate or bis(salicylato)lead, is an organolead compound.[1] Its chemical formula is C14H10O6Pb.[1][2][3][4] It exists as a soft, white, odorless crystalline powder. While it has applications in materials science, its use in drug development is precluded by its high toxicity. However, the salicylate moiety is a critical pharmacophore in many therapeutic agents.
Physicochemical Data
The key physicochemical properties of lead salicylate are summarized in the table below.
| Property | Value | Reference |
| IUPAC Name | lead(II) 2-hydroxybenzoate | |
| Synonyms | Lead disalicylate, Bis(salicylato)lead | |
| CAS Number | 15748-73-9 | |
| Chemical Formula | C14H10O6Pb | |
| Molecular Weight | 481.42 g/mol | |
| Appearance | Soft white odourless powder in crystalline form | |
| Solubility | Negligible in water; Soluble in DMSO | |
| Melting Point | 327.5°C | |
| Density | 11.33 g/cm³ @ 20°C | |
| Lead Content | 43.0% min. | |
| Salicylic (B10762653) Acid Content | 55.4% min. |
Structural Information
| Parameter | Value | Reference |
| SMILES Code | Oc1c(C([O-])=O)cccc1.Oc2c(C([O-])=O)cccc2.[Pb+2] | |
| InChI Key | CNVULGHYDPMIHD-UHFFFAOYSA-L | |
| InChI Code | InChI=1S/2C7H6O3.Pb/c28-6-4-2-1-3-5(6)7(9)10;/h21-4,8H,(H,9,10);/q;;+2/p-2 |
Synthesis of Lead Salicylate
Lead salicylate can be synthesized through the reaction of lead oxide with salicylic acid in an aqueous slurry. The process allows for the formation of normal, monobasic, and pentabasic lead salicylates depending on the stoichiometry and pH control.
Experimental Protocol for Normal Lead Salicylate Synthesis
This protocol describes the preparation of normal lead salicylate by the gradual addition of salicylic acid to a lead oxide suspension.
Materials:
-
Lead monoxide (PbO)
-
Finely powdered salicylic acid (C₇H₆O₃)
-
Deionized water
-
Lead acetate (B1210297) crystals (optional, as a catalyst)
Procedure:
-
Prepare an aqueous slurry of lead monoxide. For example, a slurry can be made with 223 grams (1 mol) of lead monoxide in 1.2 liters of water.
-
(Optional) Add a small amount of a reaction accelerator, such as 0.5 grams of lead acetate crystals.
-
Provide moderate agitation to the slurry at room temperature.
-
Slowly and uniformly add finely powdered salicylic acid to the suspension. For the example quantity, 276 grams (2 mols) of salicylic acid would be required.
-
Monitor the pH of the suspension throughout the addition of salicylic acid. The reaction proceeds through the formation of intermediate basic lead salicylates, indicated by distinct pH changes:
-
The pH remains constant at approximately 9.9 during the formation of pentabasic lead salicylate.
-
An abrupt pH drop to about 8.3 signals the completion of the pentabasic salt formation.
-
Upon further addition of salicylic acid, the pH remains at 8.3 until the formation of the monobasic salt is complete.
-
Completion of the monobasic salt formation is marked by a sharp pH drop to about 4.8.
-
-
Continue the addition of salicylic acid until the pH of the suspension is lowered to a value below 4.8 (e.g., approximately 4.4) to ensure the complete conversion to normal lead salicylate.
-
The resulting white precipitate is normal lead salicylate. The product can be isolated by filtration and drying. This method minimizes product loss due to water solubility compared to precipitation from solutions of soluble lead salts.
Caption: Synthesis workflow for normal lead salicylate.
Applications and Research Context
Industrial Applications
The primary industrial application of lead salicylate is as a combustion chemical. It has been utilized as a burning rate catalyst in solid propellants, particularly to modify the combustion characteristics of nitramine-modified double base propellants.
Relevance in Drug Development
Due to the inherent toxicity of lead, lead salicylate is not used for therapeutic purposes. However, the salicylate scaffold is of significant interest to drug development professionals. Salicylates, including natural and synthetic derivatives, are known to interact with multiple biological targets, exhibiting a range of pharmacological effects.
-
Anti-inflammatory Action: Salicylates are well-known for their anti-inflammatory effects, which are mediated through various mechanisms, including the inhibition of cyclooxygenase (COX) enzymes and modulation of the NF-κB signaling pathway.
-
Anticancer Potential: Some salicylate derivatives have demonstrated anticancer properties. For example, salicylic acid and its derivatives can inhibit the p300 histone acetyltransferase, an enzyme implicated in cancer.
-
Antibacterial Leads: Researchers have designed and synthesized salicylate-based compounds as inhibitors of bacterial enzymes, such as methionine aminopeptidase, making them potential leads for novel antibacterial agents. Salicyl-AMS is a potent inhibitor of enzymes involved in bacterial siderophore biosynthesis and is a promising lead compound for treating tuberculosis.
The study of salicylates and their interaction with biological systems remains an active area of research for developing new therapeutic agents with improved efficacy and safety profiles.
Caption: General signaling pathways modulated by salicylates.
Toxicological Data
Lead salicylate is classified as a hazardous substance due to both its lead content and the systemic effects of salicylates at high concentrations. It is harmful if swallowed or inhaled and poses a danger of cumulative effects. It is also recognized as a reproductive hazard that may cause harm to the unborn child and is suspected of damaging fertility.
Summary of Toxicity
| Toxicity Type | Endpoint/Observation | Value/Description | Reference |
| Acute Oral Toxicity | LD50 (Rat) for similar lead compounds | > 2000 mg/kg bw | |
| Acute Inhalation | Harmful if inhaled | H332 Hazard Statement | |
| Human Health Effects (Lead Exposure) | Acute Encephalopathy (Children) | Associated with Blood Lead Levels (PbB) of 80–100 µg/dL | |
| Gastrointestinal Effects (Colic) | Occurs at PbB levels ≥ 60 µg/dL in children | ||
| Human Health Effects (Salicylate Toxicity) | Mild Toxicity (Single Ingestion) | < 150 mg/kg | |
| Potentially Lethal (Single Ingestion) | > 500 mg/kg | ||
| CNS Effects (Hearing Loss) | Serum levels of 30-45 mg/dL | ||
| Carcinogenicity | Chronic exposure may cause carcinogenic effects. California Prop 65 lists lead compounds as carcinogenic. | Carcinogen, Reproductive Hazard | |
| Ecotoxicity | LC50 (96hr) brook trout | 4.1 mg/L | |
| LC50 (96hr) fathead minnow | 6.5 mg/L | ||
| LC50 (48hr) water flea | 600 µg/L |
Conclusion
Lead salicylate (C14H10O6Pb) is a compound with well-defined physicochemical properties and established industrial use as a combustion catalyst. Its synthesis is achievable through a controlled reaction of lead oxide and salicylic acid. While the compound itself is too toxic for pharmaceutical applications, the broader class of salicylate derivatives is a rich source of lead compounds for the development of new drugs targeting inflammation, cancer, and infectious diseases. A thorough understanding of the toxicology of lead compounds is essential for safe handling and to inform the design of safer, therapeutically viable molecules.
